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For Researchers, Scientists, and Drug Development Professionals

Introduction
Colestilan is a non-absorbable, anion-exchange resin that functions as a phosphate binder

and bile acid sequestrant.[1] It is investigated for its therapeutic effects on hyperphosphatemia

and hypercholesterolemia. In preclinical murine models, oral administration is necessary to

evaluate its efficacy and mechanism of action. Due to its insoluble nature, Colestilan must be

administered as a suspension for oral gavage.[1] This document provides a detailed protocol

for the preparation of a Colestilan suspension and its administration to mice via oral gavage.
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Parameter Recommendation Notes

Dosage Range 100 - 500 mg/kg

Based on a 1.5%

concentration in diet from

preclinical studies, assuming a

daily food intake of 3-5 g for a

20-25 g mouse.[2] Dose can

be adjusted based on

experimental design.

Vehicle
0.5% (w/v) Methylcellulose in

Sterile Water

A commonly used, inert

suspending agent for oral

gavage in rodents.

Gavage Volume 5 - 10 mL/kg

Standard volume for oral

gavage in mice to ensure

safety and accuracy. For a 25g

mouse, this corresponds to

125-250 µL.

Gavage Needle
20-22 gauge, 1.5 inch, ball-

tipped

Appropriate size for adult mice

to prevent injury.

Table 2: Example Calculation for a 200 mg/kg Dose
Parameter Value Calculation

Mouse Body Weight 25 g -

Desired Dose 200 mg/kg -

Total Dose per Mouse 5 mg 200 mg/kg * 0.025 kg

Suspension Concentration 20 mg/mL

Assuming a gavage volume of

10 mL/kg (0.25 mL for a 25 g

mouse). 5 mg / 0.25 mL

Volume to Administer 250 µL -
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Protocol 1: Preparation of 0.5% Methylcellulose Vehicle
Materials:

Methylcellulose powder

Sterile, purified water

Magnetic stirrer and stir bar

Glass beaker

Graduated cylinder

Autoclave

Procedure:

Heat approximately half of the required volume of sterile water to 60-80°C.

While stirring vigorously, slowly add the methylcellulose powder to the heated water to

ensure proper dispersion and prevent clumping.

Once the powder is fully dispersed, remove the beaker from the heat and add the remaining

volume of cold sterile water.

Continue stirring until the solution is cool and a clear, viscous solution is formed.

Autoclave the solution to ensure sterility.

Store the prepared 0.5% methylcellulose vehicle at 4°C.

Protocol 2: Preparation of Colestilan Suspension
Materials:

Colestilan powder

Prepared 0.5% methylcellulose vehicle
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Weighing scale

Spatula

Mortar and pestle (optional, for fine grinding)

Conical tube (e.g., 15 mL or 50 mL)

Vortex mixer

Pipettes

Procedure:

Calculate the required amount of Colestilan and vehicle based on the desired concentration

and final volume.

Weigh the precise amount of Colestilan powder. For improved suspension, the powder can

be finely ground using a mortar and pestle.

Transfer the Colestilan powder into a conical tube.

Add a small volume of the 0.5% methylcellulose vehicle to the powder and mix to create a

smooth paste. This prevents the formation of clumps.

Gradually add the remaining volume of the methylcellulose vehicle while continuously

mixing.

Vortex the suspension thoroughly for 2-3 minutes to ensure a homogenous mixture.

Visually inspect the suspension for any clumps. If present, continue vortexing until a uniform

suspension is achieved.

Important: Due to the potential for settling, always vortex the suspension immediately before

each gavage administration to ensure accurate dosing.

Protocol 3: Oral Gavage Administration in Mice
Materials:
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Prepared Colestilan suspension

Appropriately sized gavage needle (20-22 gauge, 1.5 inch, ball-tipped)

Syringe (e.g., 1 mL)

Animal scale

Procedure:

Weigh the mouse to determine the correct volume of suspension to administer.

Vortex the Colestilan suspension thoroughly.

Draw the calculated volume of the suspension into the syringe.

Securely restrain the mouse by scruffing the neck and back to immobilize the head and

prevent movement. The body should be held firmly.

Position the mouse in a vertical orientation.

Gently insert the gavage needle into the side of the mouth, advancing it along the roof of the

mouth towards the esophagus. The needle should pass with minimal resistance. If resistance

is met, withdraw and reposition. Do not force the needle.

Once the needle is properly positioned in the esophagus (a slight gulping motion may be

felt), slowly administer the suspension.

After administration, gently remove the needle.

Return the mouse to its cage and monitor for any signs of distress, such as difficulty

breathing or leakage of the suspension from the mouth or nose.
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Caption: Workflow for Colestilan suspension preparation and oral gavage.
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Caption: Conceptual pathway of Colestilan's mechanism of action in the gut.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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